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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)thiazole

CAS No.: 27149-26-4

Cat. No.: B3120748

Get Quote

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a

cornerstone of medicinal chemistry and materials science.[1] Its unique electronic properties

and ability to act as a hydrogen bond acceptor and donor make it a privileged scaffold in drug

design. Thiazole derivatives exhibit a vast spectrum of pharmacological activities, including

antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties.[2] The 2-(4-
Chlorophenyl)thiazole moiety, in particular, serves as a crucial building block for developing

novel therapeutic agents, where the chlorophenyl group can modulate lipophilicity, metabolic

stability, and target-binding interactions through halogen bonding.[1][3]

Understanding the three-dimensional arrangement of molecules in the solid state is paramount

for rational drug development. The crystal structure dictates key physicochemical properties

such as solubility, dissolution rate, stability, and bioavailability. Furthermore, a detailed analysis

of intermolecular interactions provides invaluable insights into molecular recognition

phenomena, which can be leveraged to design more potent and selective drug candidates.

This guide provides a comprehensive overview of the synthesis, crystallization, and detailed

structural analysis of 2-(4-Chlorophenyl)thiazole, serving as a reference for researchers in

crystallography, medicinal chemistry, and materials science.
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Part 1: Synthesis and Crystallization
The successful determination of a crystal structure begins with the synthesis of high-purity

material and the subsequent growth of single crystals suitable for X-ray diffraction. The

methodology described herein is a robust and reproducible approach adapted from established

protocols for related thiazole derivatives.[4]

Experimental Protocol: Synthesis via Hantzsch Thiazole
Condensation
The most common and efficient route to 2-arylthiazoles is the Hantzsch condensation reaction.

This protocol involves the cyclization of an α-haloketone or its equivalent with a thioamide.

Here, we adapt the procedure using 4-chlorobenzothioamide and an appropriate C2 synthon.

Step-by-Step Protocol:

Reagent Preparation:

Dissolve 4-chlorobenzothioamide (1.0 eq) in a suitable solvent such as absolute ethanol or

methanol (approx. 10 mL per mmol of thioamide).

In a separate flask, prepare a solution of 2-bromoacetaldehyde diethyl acetal (1.1 eq) in

the same solvent.

Reaction:

To the stirred solution of 4-chlorobenzothioamide, add the 2-bromoacetaldehyde diethyl

acetal solution dropwise at room temperature.

Heat the reaction mixture to reflux (typically 60-80°C) and monitor the reaction progress

using Thin Layer Chromatography (TLC). The reaction is generally complete within 3-6

hours.

Work-up and Purification:

Upon completion, cool the mixture to room temperature and reduce the solvent volume

under vacuum using a rotary evaporator.
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Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

This will precipitate the crude product.

Filter the solid product, wash with cold water, and dry under vacuum.

Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or ethyl

acetate/hexane) to yield pure 2-(4-Chlorophenyl)thiazole.

Experimental Protocol: Single Crystal Growth
The growth of diffraction-quality single crystals is often the most critical and challenging step.

Slow evaporation is a widely successful technique for compounds of this nature.[4]

Step-by-Step Protocol:

Solvent Selection: Screen various solvents for high solubility of the compound at elevated

temperatures and moderate solubility at room temperature. Acetone, ethanol, or a mixture

like dichloromethane/hexane are often good starting points.

Solution Preparation: Prepare a saturated or near-saturated solution of purified 2-(4-
Chlorophenyl)thiazole in the chosen solvent by gentle warming.

Crystallization:

Filter the warm solution through a syringe filter (0.22 µm) into a clean vial.

Cover the vial with a cap, pierced with a few small holes using a needle. This restricts the

rate of evaporation.

Place the vial in a vibration-free environment at a constant temperature.

Crystal Harvesting: Colorless, well-defined crystals should form over several days to a week.

Carefully harvest the crystals and dry them on filter paper.
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Caption: Experimental workflow from synthesis to structural analysis.
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Part 2: Crystal Structure Elucidation and Analysis
While the specific crystal structure of 2-(4-Chlorophenyl)thiazole (C9H6ClNS) is not available

in the public domain as of this writing, we can present a detailed analysis based on the

published data for the closely analogous compound, 2-(4-chlorophenyl)benzothiazole

(C13H8ClNS), to illustrate the core principles and expected outcomes.[5] This compound

shares the key 2-(4-chlorophenyl) moiety attached to a similar heterocyclic system, making it

an excellent model.

Crystallographic Data (Illustrative Example)
The data presented below is for 2-(4-chlorophenyl)benzothiazole, determined by single-crystal

X-ray diffraction.[5]

Parameter Value

Chemical Formula C₁₃H₈ClNS

Formula Weight 245.72

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 11.0497(5)

b (Å) 14.1040(6)

c (Å) 7.1466(3)

β (°) 98.556(4)

Volume (Å³) 1101.37(8)

Z (Molecules/Unit Cell) 4

Temperature (K) 150

R-factor (Rgt(F)) 0.0298

wRref(F²) 0.0815
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Table 1: Summary of crystallographic data for the illustrative compound 2-(4-

chlorophenyl)benzothiazole.[5]

Molecular Geometry
The asymmetric unit of the model compound contains one molecule.[5] A key structural feature

in such compounds is the dihedral angle between the planes of the thiazole (or benzothiazole)

ring and the attached chlorophenyl ring. In a related substituted thiazole, this angle was found

to be 13.12 (14)°.[4][6] This slight twist from planarity is common and results from a balance

between conjugative effects, which favor planarity, and steric hindrance between ortho

hydrogens.

Caption: Molecular structure of 2-(4-Chlorophenyl)thiazole.

Supramolecular Assembly and Hirshfeld Surface
Analysis
The crystal packing is stabilized by a network of weak non-covalent interactions. Hirshfeld

surface analysis is a powerful tool for visualizing and quantifying these interactions.[7] By

mapping properties onto this unique molecular surface, one can deconstruct the crystal

packing into contributions from different interaction types.

Analysis of a similar crystal structure, 2-(4-chlorophenyl)-4-(dimethoxymethyl)-5-phenyl-1,3-

thiazole, revealed the following percentage contributions to the overall Hirshfeld surface:[4]

Interaction Type Percentage Contribution (%)

H···H 39.2

C···H / H···C 25.2

Cl···H / H···Cl 11.4

O···H / H···O 8.0

S···H / H···S 5.1
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Table 2: Quantitative breakdown of intermolecular contacts from Hirshfeld surface analysis of a

related 2-(4-chlorophenyl)thiazole derivative.[4]

This data reveals several key insights applicable to our target molecule:

H···H Contacts: The largest contribution comes from non-specific van der Waals forces,

which is typical for organic molecules.

C-H···π Interactions: The significant C···H/H···C contribution (25.2%) indicates that C-H···π

interactions are crucial for the crystal packing, where a C-H bond from one molecule points

towards the electron-rich π-system of a phenyl or thiazole ring of a neighboring molecule.[4]

Halogen-Involved Contacts: The Cl···H contacts (11.4%) are a form of weak hydrogen

bonding or halogen bonding, playing a significant directional role in the supramolecular

assembly.

π-π Stacking: While C-H···π interactions are prominent, strong π-π stacking interactions are

often not observed in this class of compounds, with centroid-to-centroid distances typically

greater than 4.0 Å.[4]
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Caption: Key intermolecular interactions expected in the crystal lattice.
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Conclusion and Outlook
This technical guide has detailed a comprehensive approach to understanding the solid-state

structure of 2-(4-Chlorophenyl)thiazole. By outlining robust protocols for synthesis and

crystallization and employing an illustrative analysis based on a closely related, published

crystal structure, we have highlighted the key structural features and intermolecular forces that

govern its assembly in the solid state. The analysis underscores the importance of weak, non-

covalent interactions, such as C-H···π and halogen-involved contacts, in dictating the

supramolecular architecture. For drug development professionals, this atomic-level information

is critical for understanding structure-property relationships, guiding lead optimization, and

informing formulation strategies to ensure optimal therapeutic outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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